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Compound of Interest

Compound Name:
2-(2-Bromoethyl)cyclopentan-1-

one

Cat. No.: B2877809 Get Quote

Technical Support Center: 2-(2-
bromoethyl)cyclopentan-1-one
This guide provides essential information on the stability and storage of 2-(2-
bromoethyl)cyclopentan-1-one for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 2-(2-bromoethyl)cyclopentan-1-one?

A: To ensure the stability and longevity of the compound, it should be stored in a cool, dry, and

well-ventilated area, away from sources of ignition.[1] The recommended storage temperature

is typically between 2-8°C, often in a refrigerator.[2] The container must be kept tightly closed to

prevent exposure to moisture and air.[3] For long-term storage, storing under an inert

atmosphere (e.g., nitrogen or argon) is advisable to minimize degradation.

Q2: What is the general stability and shelf-life of this compound?

A: 2-(2-bromoethyl)cyclopentan-1-one is generally stable under the recommended storage

conditions.[1] However, as a reactive bromo-ketone, its shelf-life can be compromised by

exposure to incompatible materials, moisture, or elevated temperatures. For best results in
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sensitive experiments, it is recommended to use the product within a reasonable timeframe and

to re-evaluate its purity if it has been stored for an extended period.

Q3: What are the primary degradation pathways for this compound?

A: The compound is susceptible to two main degradation pathways due to its chemical

structure:

Nucleophilic Substitution: The bromoethyl group is a reactive handle that readily undergoes

nucleophilic substitution reactions.[4] Contaminants such as water (hydrolysis) or other

nucleophiles can displace the bromide ion.

Elimination Reactions: In the presence of strong bases, the compound can undergo an

elimination reaction (dehydrobromination) to form an unsaturated cyclopentanone derivative.

[4]

Q4: Which substances are incompatible with 2-(2-bromoethyl)cyclopentan-1-one?

A: To prevent hazardous reactions and degradation of the product, avoid contact with the

following:

Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.

Strong Bases: Can catalyze elimination reactions, degrading the compound.[4]

Strong Acids: Can catalyze other unwanted side reactions.

Metals: Certain metals may catalyze decomposition.

Q5: What are the visual signs of compound degradation?

A: While chemical analysis (e.g., NMR, GC-MS) is the most reliable method to assess purity,

visual inspection can offer clues. Signs of potential degradation include a noticeable change in

color (e.g., darkening or yellowing), the formation of precipitates, or a change in odor. If any of

these are observed, the compound's purity should be verified before use.
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Chemical and Physical Properties
Property Value Reference(s)

CAS Number 89892-90-0 [5]

Molecular Formula C₇H₁₁BrO [6]

Molecular Weight 191.07 g/mol [5]

InChIKey
YVJLOYLDTKXDTK-

UHFFFAOYSA-N
[5][6]

Purity Typically ≥95% [5]

Summary of Storage and Handling Conditions
Condition Recommendation Reference(s)

Temperature 2–8°C (Refrigerated) [2]

Atmosphere

Store under inert gas

(Nitrogen/Argon) for long-term

stability.

Container
Tightly sealed, light-resistant

container.
[3]

Ventilation
Store and handle in a well-

ventilated area or fume hood.
[3][7]

Incompatibilities

Avoid strong bases, strong

acids, and strong oxidizing

agents.

[4]
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Issue Potential Cause(s) Recommended Solution(s)

Low reaction yield or

unexpected side products.

Compound degradation due to

improper storage (exposure to

moisture, air, or incompatible

substances).

- Confirm that storage

conditions have been met. -

Consider running a purity

check (e.g., NMR, LC-MS) on

the starting material. - For

sensitive reactions, use a

freshly opened bottle or

repurify the material if

necessary.

The compound appears

discolored or contains

particulates.

Degradation from exposure to

light, air, or contaminants over

time.

- It is safest to discard the

material and use a fresh batch.

- If a fresh batch is

unavailable, assess purity.

Discoloration often indicates

the presence of impurities that

could interfere with reactions.

Inconsistent results between

experimental runs.

Variability in the purity of the

starting material. Possible

degradation between uses.

- Ensure the container is

properly sealed and flushed

with inert gas after each use. -

Aliquot the compound into

smaller, single-use vials upon

receipt to minimize repeated

exposure of the bulk material

to the atmosphere.

Experimental Protocols
Protocol for Safe Handling and Dispensing
This protocol outlines the necessary steps for safely handling 2-(2-bromoethyl)cyclopentan-
1-one in a laboratory setting.

Preparation and Personal Protective Equipment (PPE):
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Before handling, ensure you are wearing appropriate PPE, including safety goggles with

side-shields, a flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile).[3]

All handling of the compound should be performed inside a certified chemical fume hood

to avoid inhalation of vapors.[7]

Locate the nearest safety shower and eyewash station before starting work.

Dispensing the Compound:

Allow the container to equilibrate to room temperature before opening to prevent

condensation of moisture from the air into the cold compound.

If the compound is stored under an inert atmosphere, have a source of dry nitrogen or

argon ready to backfill the container.

Use clean, dry glassware and non-sparking tools for dispensing.[7]

Measure the required amount of the liquid carefully.

After dispensing, clean the container threads before sealing to ensure an airtight closure.

Backfill the headspace of the container with inert gas before tightly closing the lid.

Storage and Waste Disposal:

Promptly return the sealed container to its designated refrigerated storage location.[2]

Dispose of any contaminated materials (e.g., pipette tips, gloves) and excess compound in

accordance with your institution's hazardous waste disposal procedures. Do not pour

down the drain.[3]
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Caption: Workflow for the safe handling and storage of the compound.

Potential Chemical Degradation Pathways
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Caption: Key degradation pathways for 2-(2-bromoethyl)cyclopentan-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [stability and storage conditions for 2-(2-
bromoethyl)cyclopentan-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2877809#stability-and-storage-conditions-for-2-2-
bromoethyl-cyclopentan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/enamine/ena360887170?context=bbe
https://pubchemlite.lcsb.uni.lu/e/compound/14968965
https://www.echemi.com/sds/2-bromo-1-cyclopentyl-ethanone-pd180713147306.html
https://www.benchchem.com/product/b2877809#stability-and-storage-conditions-for-2-2-bromoethyl-cyclopentan-1-one
https://www.benchchem.com/product/b2877809#stability-and-storage-conditions-for-2-2-bromoethyl-cyclopentan-1-one
https://www.benchchem.com/product/b2877809#stability-and-storage-conditions-for-2-2-bromoethyl-cyclopentan-1-one
https://www.benchchem.com/product/b2877809#stability-and-storage-conditions-for-2-2-bromoethyl-cyclopentan-1-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2877809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2877809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

